Cas no 2137581-40-7 (4-(3-Methylbutan-2-yl)-1-azaspiro[4.5]decan-2-one)

• Product Name: 4-(3-Methylbutan-2-yl)-1-azaspiro[4.5]decan-2-one
• CAS No: 2137581-40-7
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 6607044
• PubChem ID: 165462789
• Update Time: 2025-05-21

4-(3-Methylbutan-2-yl)-1-azaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-790709
• 2137581-40-7
• 4-(3-methylbutan-2-yl)-1-azaspiro[4.5]decan-2-one
• 4-(3-Methylbutan-2-yl)-1-azaspiro[4.5]decan-2-one

• Inchi： 1S/C14H25NO/c1-10(2)11(3)12-9-13(16)15-14(12)7-5-4-6-8-14/h10-12H,4-9H2,1-3H3,(H,15,16)
• InChI Key： FVRVUVVWZWDADA-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C)C(C)C)C2(CCCCC2)N1

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-(3-Methylbutan-2-yl)-1-azaspiro[4.5]decan-2-one

4-(3-Methylbutan-2-yl)-1-azaspiro[4.5]decan-2-one: A Comprehensive Overview

The compound with CAS No 2137581-40-7, known as 4-(3-Methylbutan-2-yl)-1-azaspiro[4.5]decan-2-one, is a unique organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically a nitrogen or oxygen atom in this case. The spiro structure of this compound contributes to its intriguing chemical properties and potential applications in drug design and development.

Spiro compounds have been extensively studied due to their ability to create complex molecular architectures with diverse biological activities. The spiro[4.5]decan core of 4-(3-Methylbutan-2-yl)-1-azaspiro[4.5]decan-2-one provides a rigid framework that can be further modified to enhance its pharmacokinetic properties, such as solubility, bioavailability, and stability. Recent advancements in synthetic chemistry have enabled the precise engineering of such spiro systems, making them valuable tools in the creation of novel therapeutic agents.

The azaspiro moiety in this compound introduces nitrogen into the spiro system, which can significantly influence its electronic properties and interactions with biological targets. The presence of the 3-methylbutan-2-yl group adds further complexity to the molecule, potentially enhancing its lipophilicity and ability to interact with specific protein pockets. These features make 4-(3-Methylbutan-2-yl)-1-azaspiro[4.5]decan-2-one a promising candidate for exploring new drug leads in various therapeutic areas.

Recent studies have highlighted the importance of spiro compounds in modulating enzyme activity and receptor binding. For instance, researchers have demonstrated that spiro systems can serve as scaffolds for designing inhibitors of kinases, proteases, and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. The spiro[4.5]decan core in this compound provides a platform for attaching functional groups that can modulate these biological targets with high precision.

In terms of synthesis, 4-(3-Methylbutan-2-yl)-1-azaspiro[4.5]decan-2-one can be prepared through a variety of methods, including ring-closing metathesis, cyclization reactions, and multi-component synthesis strategies. These methods allow for the efficient construction of the spiro system while maintaining control over stereochemistry and regioselectivity. The development of novel synthetic routes has been a key focus in recent research, enabling the scalable production of such complex molecules for preclinical testing.

The pharmacological properties of 4-(3-Methylbutan-2-yl)-1-azaspiro[4.5]decan-2-one are currently under investigation, with particular emphasis on its potential as an anti-inflammatory agent or an analgesic. Preliminary studies suggest that this compound exhibits moderate activity against inflammatory cytokines and may possess analgesic effects comparable to existing drugs in clinical use.

Moreover, the spiro system has been shown to enhance drug delivery by improving permeability across biological membranes and reducing clearance rates from the body. This property is particularly advantageous for developing drugs targeting chronic conditions that require sustained release profiles.

In conclusion, 4-(3-Methylbutan-2-yll)-1-Azaspiro[4.5]decanone represents a fascinating example of how advanced synthetic techniques and innovative chemical design can lead to molecules with significant therapeutic potential. As research continues to uncover its full spectrum of biological activities and mechanisms of action, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.